Cas no 2171679-59-5 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxan-4-yl}acetic acid)

• Product Name: 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxan-4-yl}acetic acid
• CAS No: 2171679-59-5
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5834528
• PubChem ID: 165806765
• Update Time: 2025-05-23

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxan-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxan-4-yl}acetic acid
• EN300-1545022
• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]oxan-4-yl}acetic acid
• 2171679-59-5

• Inchi： 1S/C26H30N2O6/c1-2-22(24(31)28-26(15-23(29)30)11-13-33-14-12-26)27-25(32)34-16-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21-22H,2,11-16H2,1H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： HRUZMIBECFKVKM-UHFFFAOYSA-N
• SMILES： O1CCC(CC(=O)O)(CC1)NC(C(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxan-4-yl}acetic acid

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxan-4-yl}acetic Acid: A Comprehensive Overview

The compound with CAS No. 2171679-59-5, known as 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxan-4-yl}acetic acid, is a highly specialized chemical entity with significant potential in the fields of organic chemistry and drug discovery. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a widely recognized protecting group in peptide synthesis. The presence of this group suggests that the compound may play a role in the synthesis of bioactive molecules or as an intermediate in the development of novel therapeutic agents.

Recent advancements in chemical synthesis have enabled the precise construction of molecules with intricate architectures, such as this compound. The Fmoc group, derived from 9H-fluoren-9-yl methanol, is a key feature of this molecule. Its role as a protecting group has been extensively studied, and its application in solid-phase peptide synthesis (SPPS) has revolutionized the way peptides are synthesized. The integration of this group into the structure of 2-{4-2-(Fmoc-amino)butanamidooxan-4-yl}acetic acid highlights its potential utility in peptide-based drug design.

The structural complexity of this compound also includes an oxane ring, which is a six-membered cyclic ether. Oxane rings are known for their stability and versatility in organic chemistry, often serving as scaffolds for various functional groups. In this case, the oxane ring is substituted with an amide group and an acetic acid moiety, further enhancing the molecule's functionality. This combination of structural elements positions the compound as a valuable intermediate in the synthesis of bioactive compounds.

Recent studies have explored the application of similar compounds in medicinal chemistry, particularly in the development of inhibitors for enzyme targets such as kinases and proteases. The Fmoc group's ability to modulate molecular properties like solubility and stability makes it an attractive feature for drug design. Additionally, the oxane ring's flexibility allows for diverse interactions with biological targets, potentially leading to high-affinity binding.

From a synthetic perspective, the construction of this compound likely involves multi-step processes that demand precision and expertise. The incorporation of the Fmoc group typically requires careful protection-deprotection strategies to ensure selectivity and yield. Furthermore, the formation of the oxane ring may involve cyclization reactions or other ring-forming techniques that are critical to achieving the desired stereochemistry and regioselectivity.

The potential applications of 2-{4-2-(Fmoc-amino)butanamidooxan-4-yl}acetic acid extend beyond peptide synthesis. Its unique structure suggests that it could serve as a building block for constructing more complex molecules with diverse biological activities. For instance, it may be employed in the development of small-molecule inhibitors or as a component in conjugate systems designed for targeted drug delivery.

In conclusion, 2-{4-2-(Fmoc-amino)butanamidooxan-4-yli}acetic acid represents a significant advancement in chemical synthesis and molecular design. Its incorporation of functional groups like the Fmoc protecting group and its versatile oxane scaffold make it a valuable asset in contemporary research efforts aimed at discovering novel therapeutic agents. As research continues to uncover new applications for such compounds, their role in shaping future drug development strategies will undoubtedly grow.